Cas no 120156-44-7 (Bis(2,4-pentanedionato)nickel(II))

• Product Name: Bis(2,4-pentanedionato)nickel(II)
• CAS No: 120156-44-7
• MF: C₁₀H₁₈NiO₅
• MW: 276.940325260162
• MDL: MFCD00149058
• CID: 105106
• Update Time: 2025-04-18

Bis(2,4-pentanedionato)nickel(II) Chemical and Physical Properties

Names and Identifiers

• Nickel,bis(2,4-pentanedionato-kO,kO')-, hydrate, (SP-4-1)- (9CI)
• Bis(2,4-pentanedionato)nickel(II) Hydrate
• ACETYLACETONE NICKEL(II) SALT HYDRATE
• bis(acetylacetonato)nickel(ii) hydrate
• NICKEL ACETYLACETONATE HYDRATE
• Nickel(II) 2,4-pentanedioate hydrate
• nickel(ii) 2,4-pentanedionate dihydrate
• NICKEL(II) 2,4-PENTANEDIONATE HYDRATE
• Nickel(II) Acetylacetonate Hydrate
• NICKEL(II) ACETYLACETONATE HYD
• bis((Z)-4-oxopent-2-en-2-yloxy)nickel hydrate
• 4-Hydroxypent-3-en-2-one;(Z)-4-hydroxypent-3-en-2-one;nickel;hydrate
• Bis(2,4-pentanedionato)nickel(II)

• MDL： MFCD00149058
• Inchi： 1S/2C5H8O2.Ni.H2O/c2*1-4(6)3-5(2)7;;/h2*3,6H,1-2H3;;1H2/b2*4-3-;;
• InChI Key： HRNADIRXJROXRG-SUKNRPLKSA-N
• SMILES： [Ni].O/C(/C)=C\C(C)=O.O/C(/C)=C\C(C)=O.O
• BRN： 4157970

Computed Properties

• Exact Mass: 274.03500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: Blue or green powder
• Melting Point: 230°C
• Boiling Point: 220°C/11mm
• Flash Point: 220°C/11mm
• PSA: 61.83000
• LogP: 1.85590
• Merck: 6500
• Solubility: Insoluble in water

Bis(2,4-pentanedionato)nickel(II) Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H317-H334-H350-H372
• Warning Statement： P201-P202-P260-P264-P270-P272-P280-P284-P301+P312+P330-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P405-P501
• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 22-43-49
• Safety Instruction： S36/37/39
• RTECS：SA2100000
• Safety Term：S36/37/39-45-53
• Risk Phrases：R22; R43; R49
• TSCA：Yes